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Compound of Interest

Compound Name: (S)-(+)-Epichlorohydrin

Cat. No.: B123951

An In-depth Technical Guide to the Material Safety of (S)-(+)-Epichlorohydrin
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for (S)-(+)-
Epichlorohydrin (CAS No. 67843-74-7), a crucial chiral intermediate in pharmaceutical
synthesis and other chemical applications.[1][2] Due to its hazardous nature, a thorough
understanding of its properties and associated safety protocols is imperative for all personnel
handling this substance.[2] This guide consolidates critical safety information, experimental
protocols for emergency situations, and visual aids to ensure safe laboratory and
manufacturing practices.

Chemical and Physical Properties

(S)-(+)-Epichlorohydrin is a colorless to pale yellow liquid with a characteristic chloroform-like,
irritating odor.[3][4] It is a chiral epoxide, the (S)-enantiomer of epichlorohydrin, and is utilized in
the synthesis of various compounds, including potential antitumor agents.[1]

Table 1: Physical and Chemical Properties of (S)-(+)-Epichlorohydrin
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Property Value Source(s)

Molecular Formula CsHsCIO 21151161171

Molecular Weight 92.52 g/mol [21[4]151[7]

Appearance .Cok.)rless to pale yellow, clear LI
liquid

Odor Irritating, chloroform-like [4]

Boiling Point 115 - 117 °C [1][21[6]

Melting Point -57 °C [61[7]

Density 1.183 g/mL at 25 °C [1][5]

Vapor Pressure 17.3 mbar @ 20 °C [6]

Vapor Density 3.19 - 3.29 (Air=1) [819]

Flash Point 28 - 33 °C (82.4 - 91.4 °F) [3][6]

Autoignition Temperature

411 - 420 °C (771.8 - 788 °F)

[315]1€]

Water Solubility

60 g/L at 10 °C; Miscible

[6]7]

Optical Rotation

+35° (c=1 in methanol)

[2]

Hazard Identification and Classification

(S)-(+)-Epichlorohydrin is classified as a hazardous substance. It is a flammable liquid and

vapor, toxic if swallowed, in contact with skin, or if inhaled.[6][10] It causes severe skin burns

and eye damage, may cause an allergic skin reaction, and is suspected of causing cancer.[5]

[10]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapour.[10]
Acute Toxicity, Oral 3 H301: Toxic if swallowed.[10]
H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.[6][10]
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction.[6][10]
) o H350: May cause cancer.[6]
Carcinogenicity 1A/1B

[10]

Chronic exposure may lead to damage of the liver, kidneys, and lungs.[3] It is considered a

potential human carcinogen.[11]

GHS Hazard Communication Pathway
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Hazard Identification

H350
May cause cancer

H317
May cause an allergic
skin reaction

H314
Causes severe skin burns
and eye damage

H301
Toxic if swallowed

Precautionary Statements

H226
Flammable liquid and vapor

Hazard Pic1ograms

Health Hazard

Corrosion

Skull and
Crossbones

P301+P310: IF SWALLOWED:
Immediately call a POISON CENTER

P405: Store locked up

P305+P351+P338: IF IN EYES:
Rinse cautiously with water for

several minutes. Remove contacts.

P303+P361+P353: IF ON SKIN:
Take off contaminated clothing.
Rinse skin with water.

P280: Wear protective gloves/
clothing/eye protection

P210: Keep away from

Flame

heat/sparks/open flames

Click to download full resolution via product page

Caption: GHS Hazard Communication for (S)-(+)-Epichlorohydrin.

Fire and Explosivity Hazards

This material is a flammable liquid with a flash point that indicates a significant fire hazard at
ambient temperatures.[3][6] Vapors are heavier than air and may travel to an ignition source
and flash back.[5][12] Containers may explode when heated.[5]

Table 3: Fire and Explosivity Data
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Parameter Value Source(s)
Flash Point 28 - 33 °C (82.4 - 91.4 °F) [3][6]
Autoignition Temperature 411 -420°C (771.8 - 788 °F) [3115119]
Lower Explosion Limit (LEL) 3.8% [31[5][6]
Upper Explosion Limit (UEL) 21% [31[5][6]

Carbon monoxide (CO),
Carbon dioxide (CO2), [5]
Hydrogen chloride gas

Hazardous Combustion

Products

Toxicological Information

(S)-(+)-Epichlorohydrin is toxic by all routes of exposure: inhalation, ingestion, and dermal
contact.[3][11] It is corrosive and can cause severe burns to the skin, eyes, and respiratory
tract.[3] May cause blindness if it comes into contact with the eyes.[3] Skin contact may lead to
sensitization.[3] The substance is classified as a probable human carcinogen.[13][14]

Table 4: Acute Toxicity Data

Route Species Value Source(s)

Oral LD50 Rat 100 mg/kg (ATE) [10]

] 250 ppm (4-hour
LC50 (Inhalation) Rat [15]
LCLO)

Not available for (S)-
LD50/LC50 _ _ [3]
(+)-Epichlorohydrin

Occupational Exposure Limits

To minimize health risks, occupational exposure must be kept below established limits.

Table 5: Occupational Exposure Limits for Epichlorohydrin
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Organization Limit Type Value Source(s)
5 ppm (19 mg/m3
OSHA (PEL) TWA p_p (19 mg/m?) [15]
[skin]
ACGIH (TLV) TWA 0.5 ppm (8-hr) [16]
Lowest feasible
NIOSH _ [16]
concentration
IDLH 75 ppm [15][16]

Experimental Protocols for Emergency Response

Detailed and rapid response is critical in the event of an emergency involving (S)-(+)-
Epichlorohydrin.

First Aid Measures

Methodology: Immediate medical attention is required for all exposure routes.[3][5] First
responders must protect themselves from exposure.[17]

» Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[3][12]

o Remove contact lenses if present and easy to do so.[5][18]
o Seek immediate medical attention from an ophthalmologist.[17][18]

e Skin Contact:

[e]

Immediately remove all contaminated clothing and shoes.[3][5]

o

Flush the affected skin area with large amounts of soap and water for at least 15 minutes.

[3][5]

o

Seek immediate medical attention.[3][5]
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e Inhalation:
o Remove the victim from the exposure area to fresh air immediately.[3]

o If the victim is not breathing, provide artificial respiration. Do not use mouth-to-mouth

resuscitation.[6][9]
o If breathing is difficult, administer oxygen.[3]

o Seek immediate medical attention.[3] Symptoms like pulmonary edema may be delayed.
[16]

e Ingestion:
o Do NOT induce vomiting.[5][6]

o If the victim is conscious, rinse their mouth with water and give two glasses of water to
drink.[17][18]

o Seek immediate medical attention. Call a poison control center or physician immediately.

[6]

Emergency First Aid Workflow
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Exposure Occurs

Assess Exposure Route

Eye Ingestion
w Skin Contact Inhalation \—@
Flush eyes with water Remove contaminated clothing. Move to fresh air. Rinse mouth.
for 15-30 mins. — Wash skin with soap Give artificial respiration | Do NOT induce vomiting.
Remove contacts. and water for 15 mins. if not breathing. Give water to drink.

\J

\4
— Seek Immediate .
= Medical Attention -

Click to download full resolution via product page
Caption: Emergency First Aid Workflow for (S)-(+)-Epichlorohydrin Exposure.
Firefighting Measures
Methodology:

o Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, alcohol-resistant
foam, or water spray.[3][5][12] Water spray can be used to cool fire-exposed containers and
dilute spills to non-flammable mixtures.[4][12]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.[3][5]
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o Specific Hazards: Vapors can form explosive mixtures with air and may travel to an ignition
source.[5] Containers are at risk of exploding in the heat of a fire.[3][12] Poisonous gases,
including hydrogen chloride, are produced in a fire.[12]

Accidental Release Measures (Spill Cleanup)
Methodology:

e Personal Precautions:

[e]

Evacuate personnel to a safe area.[6]

o

Ensure adequate ventilation.[18]

[¢]

Remove all sources of ignition (flames, sparks, hot surfaces).[3][5][6]

[¢]

Wear appropriate personal protective equipment (PPE) as specified in Section 7.[3]

[e]

Do not breathe vapors, mist, or gas.[3][18]

e Containment and Cleanup:

[¢]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[18]

[¢]

Absorb the spill with an inert, non-combustible material such as sand, vermiculite, or earth.

[3](5]

[¢]

Use only non-sparking tools and explosion-proof equipment for collection.[3][5][6]

[e]

Collect the absorbed material and place it into a suitable, labeled, and closed container for
disposal.[3][6]

[e]

Clean the affected area thoroughly after material pickup is complete.[17]

Spill Response Logic
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Caption: Logical Workflow for Responding to a Spill of (S)-(+)-Epichlorohydrin.
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Handling and Storage

Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[3][6][11]

Use spark-proof tools and explosion-proof equipment.[3][5]

Ground and bond containers and receiving equipment during transfer.[11][12]

Avoid contact with eyes, skin, and clothing. Do not breathe vapor or mist.[3]

Wear appropriate personal protective equipment (PPE):
o Eye/Face Protection: Chemical splash goggles and a face shield.[3][11]

o Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, polyvinyl alcohol), and
appropriate protective clothing to prevent skin exposure.[3][11][19] Do not wear nitrile or
neoprene gloves.[19]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are
exceeded or if irritation is experienced.[3]

e Wash hands thoroughly after handling.[17]

Storage:

« Store in a cool, dry, well-ventilated place away from sources of ignition.[3][5][11]
o Keep containers tightly closed.[3][5]

e Store in a "Flammables area".[3][5]

» Store locked up.[5][10]

¢ Incompatible materials include strong acids, bases, amines, ammonia, oxidizing agents, and
metals like aluminum and zinc.[5][11][19] Violent polymerization can occur.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123951#s-epichlorohydrin-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b123951#s-epichlorohydrin-material-safety-data-sheet-msds
https://www.benchchem.com/product/b123951#s-epichlorohydrin-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

